Cas no 52854-14-5 (4-Chloro-6-methoxy-5-nitropyrimidine)

• Product Name: 4-Chloro-6-methoxy-5-nitropyrimidine
• CAS No: 52854-14-5
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• MDL: MFCD00623055
• CID: 1091966
• PubChem ID: 252204
• Update Time: 2025-10-31

4-Chloro-6-methoxy-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxy-5-nitropyrimidine
• C5H4ClN3O3
• 4-Chlor-5-nitro-6-methoxy-pyrimidin
• 4-Chloro-6-methoxy-5-nitro-pyrimidine
• 4-methoxy-5-nitro-6-chloropyrimidine
• 4-methoxy-6-chloro-5-nitropyrimidine
• 5-nitro-4-chloro-6-methoxypyrimidine
• 5-nitro-6-methoxy-4-chloropyrimidine
• AC1L5LGW
• AC1Q1YF5
• AR-1G1732
• CTK1H3802
• NSC73560
• YZTJXHWQWCLEJX-UHFFFAOYSA-N
• BAS 00092609
• AK146238
• Pyrimidine, 4-chloro-6-methoxy-5-nitro-

• MDL： MFCD00623055
• Inchi： 1S/C5H4ClN3O3/c1-12-5-3(9(10)11)4(6)7-2-8-5/h2H,1H3
• InChI Key： YZTJXHWQWCLEJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.99422
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 80.8

Experimental Properties

• Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 66 ºC
• Boiling Point: 343.1°C at 760 mmHg
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 78.15

4-Chloro-6-methoxy-5-nitropyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Chloro-6-methoxy-5-nitropyrimidine

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4-Chloro-6-methoxy-5-nitropyrimidine: A Comprehensive Overview

4-Chloro-6-methoxy-5-nitropyrimidine (CAS No. 52854-14-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and environmental chemistry. This compound, characterized by its unique pyrimidine ring structure with substituents at positions 4, 5, and 6, exhibits a range of intriguing properties that make it a subject of extensive research. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 4-Chloro-6-methoxy-5-nitropyrimidine.

The molecular structure of 4-Chloro-6-methoxy-5-nitropyrimidine is defined by a pyrimidine ring system—a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents at positions 4 (chlorine), 5 (nitro group), and 6 (methoxy group) contribute significantly to its chemical reactivity and biological activity. The nitro group at position 5 imparts strong electron-withdrawing properties, while the methoxy group at position 6 introduces electron-donating effects. This balance of electronic interactions makes the compound versatile for various chemical transformations.

Recent studies have focused on the synthesis of 4-Chloro-6-methoxy-5-nitropyrimidine through innovative methodologies. Traditional approaches involve multi-step reactions starting from uracil or other pyrimidine derivatives. However, researchers have now explored more efficient routes using microwave-assisted synthesis and catalytic systems. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve higher yields and improved purity levels.

The applications of 4-Chloro-6-methoxy-5-nitropyrimidine span across diverse domains. In pharmaceutical research, it serves as a valuable intermediate in the development of antiviral and anticancer agents. Its ability to inhibit specific enzymes involved in viral replication has been extensively studied. Additionally, in material science, this compound has been utilized as a precursor for advanced materials such as conductive polymers and organic semiconductors.

Environmental scientists have also taken interest in 4-Chloro-6-methoxy-5-nitropyrimidine due to its role in degradation studies. Recent findings published in *Environmental Science & Technology* highlight its potential as a model compound for understanding the fate of similar structures in aquatic environments. The compound's stability under various environmental conditions has been thoroughly investigated, providing insights into pollution control strategies.

In terms of toxicity and safety profiles, 4-Chloro-6-methoxy-5-nitropyrimidine has been subjected to rigorous testing. According to data from the European Chemicals Agency (ECHA), the compound exhibits moderate acute toxicity but poses no significant risk under standard handling conditions. Researchers emphasize the importance of adhering to recommended safety protocols during synthesis and handling to minimize occupational exposure risks.

Looking ahead, ongoing research aims to explore novel functionalities of 4-Chloro-6-methoxy-5-nitropyrimidine. Collaborative efforts between academic institutions and industry partners are focused on leveraging its unique properties for next-generation drug delivery systems and advanced materials development. Furthermore, computational chemistry tools are being employed to predict its interactions with biological targets at an atomic level, paving the way for personalized medicine applications.

In conclusion, 4-Chloro-6-methoxy-5-nitropyrimidine stands as a testament to the continuous evolution of chemical research. Its multifaceted applications and promising research avenues underscore its significance in contemporary scientific endeavors. As advancements in synthetic methodologies and application domains continue to unfold, this compound is poised to play an increasingly pivotal role across various industries.

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